![molecular formula C7H4N2O2S B2389120 2-Cyano-3-(thiazol-5-yl)acrylic acid CAS No. 1567641-47-7](/img/structure/B2389120.png)
2-Cyano-3-(thiazol-5-yl)acrylic acid
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Overview
Description
“2-Cyano-3-(thiazol-5-yl)acrylic acid” is a chemical compound with the molecular formula C7H4N2O2S . It has a molecular weight of 180.19 . The IUPAC name for this compound is (E)-2-cyano-3-(thiazol-2-yl)acrylic acid .
Synthesis Analysis
The synthesis of “this compound” involves several steps. The cyclization of 3 to 1,2,4-thiadiazole derivative 4 was performed by bromination followed by treatment with potassium thiocyanate . A mixture of 3a-i (10 mmol) and ethyl 2-cyano-3,3-bis (methylthio)acrylate (10 mmol) in 10 mL of DMF and anhydrous potassium carbonate (10 mmol) was stirred at room temperature for 1 h .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H4N2O2S/c8-4-5(7(10)11)3-6-9-1-2-12-6/h1-3H,(H,10,11)/b5-3+ . This code provides a unique representation of the molecular structure of the compound.
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a boiling point of 371.7°C at 760 mmHg . The compound has a high GI absorption and is not a substrate for P-gp or an inhibitor for CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4 . It has a Log Kp (skin permeation) of -6.78 cm/s .
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives, such as voreloxin, have been known to bind to dna and interact with topoisomerase ii .
Mode of Action
The interaction of thiazole derivatives with topoisomerase II leads to DNA double-strand breaks, a G2 stop, and ultimately, cell death
Biochemical Pathways
The interaction with topoisomerase ii suggests that it may affect dna replication and cell division .
Pharmacokinetics
These properties would have a significant impact on the bioavailability of the compound .
Result of Action
The interaction with topoisomerase ii and the resulting dna double-strand breaks suggest that it may lead to cell death .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 2-Cyano-3-(thiazol-5-yl)acrylic acid . .
Biochemical Analysis
Biochemical Properties
The thiazole ring in 2-Cyano-3-(thiazol-5-yl)acrylic acid bears an acidic proton at C-2, making it highly reactive . This reactivity allows it to interact with a wide range of biomolecules, including enzymes and proteins, in biochemical reactions
Molecular Mechanism
Its reactivity suggests that it could bind to biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression
properties
IUPAC Name |
(E)-2-cyano-3-(1,3-thiazol-5-yl)prop-2-enoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S/c8-2-5(7(10)11)1-6-3-9-4-12-6/h1,3-4H,(H,10,11)/b5-1+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOTSJYLMOAUIJQ-ORCRQEGFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=N1)C=C(C#N)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(SC=N1)/C=C(\C#N)/C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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